Cas no 1806992-01-7 (6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile
• CAS No: 1806992-01-7
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• CID: 4803622
• Update Time: 2025-10-13

6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile

• Inchi： 1S/C10H11F2N3/c1-6-7(2-3-13)4-8(5-14)15-9(6)10(11)12/h4,10H,2,5,14H2,1H3
• InChI Key： JYFOBSQTGRQRRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(CC#N)C=C(CN)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile

6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile: A Comprehensive Overview

6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile, a compound with the CAS number 1806992-01-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates several functional groups that confer unique chemical and biological properties.

The molecular structure of this compound is characterized by the presence of an aminomethyl group at the 6-position, a difluoromethyl group at the 2-position, and a methyl group at the 3-position of the pyridine ring. Additionally, an acetonitrile group is attached at the 4-position, further enhancing its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific cellular pathways. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore its potential as a lead compound in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and acylation. The synthesis process typically involves the use of intermediates such as pyridine derivatives and fluorinated reagents to achieve the desired functionalization.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an applications perspective, this compound has shown promise in several areas:

• Pharmaceuticals: As mentioned earlier, its role in drug discovery is significant due to its ability to modulate cellular signaling pathways.
• Catalysis: The fluorinated methyl group imparts catalytic activity in certain transition metal-catalyzed reactions.
• Ligand Design: Its structure makes it an ideal candidate for designing chelating agents and ligands for metal complexes.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups and favorable physical properties positions it as a valuable tool in both academic research and industrial applications.